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Compound of Interest

Compound Name: Citalopram oxalate

Cat. No.: B15125297 Get Quote

This document provides critical safety and logistical guidance for the proper disposal of

Citalopram Oxalate, a selective serotonin reuptake inhibitor (SSRI), within a laboratory setting.

Adherence to these procedures is paramount for ensuring personnel safety, environmental

protection, and regulatory compliance. Improper disposal can lead to environmental

contamination with significant ecotoxicological effects.[1][2]

Operational Plan: Step-by-Step Disposal Procedures
The disposal of Citalopram Oxalate and its associated waste must strictly comply with all

applicable local, state, and federal regulations for hazardous waste.[1][3][4] The following steps

outline a comprehensive framework for its proper management in a research environment.

Step 1: Waste Identification and Segregation

Identify All Waste Streams: This includes the pure Active Pharmaceutical Ingredient (API),

expired or unused research compounds, solutions containing Citalopram Oxalate, and all

contaminated laboratory materials.[1] Contaminated items include personal protective

equipment (PPE), empty stock bottles, weighing papers, and glassware.[1]

Segregate Waste: Use dedicated, leak-proof hazardous waste containers that are clearly

labeled.[1] Crucially, Citalopram Oxalate waste must not be mixed with non-hazardous

waste streams.[1]

Step 2: Container Management
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Labeling: All waste containers must be clearly marked with the words "Hazardous Waste"

and the specific chemical name, "Citalopram Oxalate".[1][5]

Storage: Store waste containers in a secure, designated area away from general laboratory

traffic and incompatible materials.[1][3] Ensure containers are kept tightly sealed unless

waste is being added.[1][6]

Step 3: Disposal of Contaminated Materials

Solid Waste: Contaminated solids such as gloves, gowns, and weighing papers should be

placed directly into the designated hazardous waste container.

Liquid Waste: Solutions containing Citalopram Oxalate should be collected in a separate,

sealed, and clearly labeled hazardous liquid waste container. Do not pour any solutions

containing this compound down the drain.[1][3][6]

Empty Containers: Handle uncleaned or empty containers as you would the product itself.[5]

Decontaminate containers where possible; otherwise, dispose of them as hazardous waste.

[3]

Step 4: Final Disposal

Professional Disposal: Arrange for a licensed hazardous or pharmaceutical waste

management company to collect and dispose of the material.[6] This is the standard and

required practice for laboratory-generated Citalopram Oxalate waste.[1]

Disposal Methods: Common disposal methods for pharmaceutical waste include incineration

in a licensed facility.[3] Burial in a specifically licensed landfill may also be an option, but you

should consult with your waste management authority.[3]

Step 5: Prohibited Disposal Methods

No Drain Disposal: The U.S. Environmental Protection Agency (EPA) strictly prohibits the

sewering of hazardous waste pharmaceuticals.[1] Flushing Citalopram Oxalate is not a

compliant disposal method and can lead to contamination of waterways.[1][2]
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No Mixing with General Trash: Do not dispose of Citalopram Oxalate or its containers in

regular, non-hazardous trash.[7]

Data Presentation: Ecotoxicity
Citalopram Oxalate is classified as very toxic to aquatic life, and its release into the

environment must be avoided.[3][8] The following table summarizes key environmental data.

Organism CAS-No Test Type
Concentration/Dura
tion

Pseudokirchneriella

subcapitata (Green

Algae)

219861-08-2 EC50
59.5 mg/L for 89

hours

Oryzias latipes

(Japanese Rice Fish)
Not Available LC50

41.1 mg/L for 48

hours

Data sourced from a Safety Data Sheet for a solution containing Escitalopram Oxalate.[4]

Experimental Protocols for Chemical Degradation
Detailed experimental protocols for the chemical degradation of Citalopram Oxalate for

disposal purposes are not widely available or recommended for a standard laboratory setting.

The required and safest practice is to manage it as a hazardous chemical waste, with final

disposal handled by a certified hazardous waste management company.[1] Attempting to

neutralize the compound without validated procedures can create unknown hazards and is not

compliant with regulations.

Mandatory Visualization: Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Citalopram Oxalate in a research setting.
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Citalopram Oxalate Disposal Workflow

Start: Generate
Citalopram Waste

Step 1: Identify Waste Type
(API, Contaminated PPE, Solution)

Step 2: Segregate into
Dedicated Container

PROHIBITED:
- Do NOT pour down drain

- Do NOT mix with regular trash

Step 3: Label Container
'Hazardous Waste - Citalopram Oxalate'

Step 4: Store Securely in
Designated Area

Step 5: Arrange Pickup by
Licensed Waste Vendor

End: Compliant Disposal
(e.g., Incineration)

Click to download full resolution via product page

Caption: Citalopram Oxalate Disposal Decision Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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